Cas no 63224-31-7 (N-benzyl-2-(furan-2-ylcarbonyl)hydrazinecarbothioamide)

• Product Name: N-benzyl-2-(furan-2-ylcarbonyl)hydrazinecarbothioamide
• CAS No: 63224-31-7
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 1648785
• PubChem ID: 865908
• Update Time: 2025-04-21

N-benzyl-2-(furan-2-ylcarbonyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(furan-2-ylcarbonyl)hydrazinecarbothioamide
• 2-furancarboxylic acid, 2-[[(phenylmethyl)amino]thioxomethyl]hydrazide
• N-Benzyl-2-(2-furoyl)hydrazinecarbothioamide
• 1-benzyl-3-(furan-2-carbonylamino)thiourea
• 63224-31-7
• DTXSID60212602
• 5-18-06-00129 (Beilstein Handbook Reference)
• 2-Furoic acid, 4-benzyl-3-thiosemicarbazide
• Benzyl-1 furoyl-4 thiosemicarbazide
• N-Benzyl-2-(furan-2-carbonyl)hydrazinecarbothioamide
• BRN 1389523
• AG-690/40697396
• AKOS000572820
• 2-(furan-2-ylcarbonyl)-N-(phenylmethyl)hydrazinecarbothioamide
• 2-FURANCARBOXYLIC ACID, 2-(((PHENYLMETHYL)AMINO)THIOXOMETHYL)HYDRAZIDE
• Benzyl-1 furoyl-4 thiosemicarbazide [French]
• STK449739

• Inchi： 1S/C13H13N3O2S/c17-12(11-7-4-8-18-11)15-16-13(19)14-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,17)(H2,14,16,19)
• InChI Key： ZNESDGIEXZIHAU-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1=CC=CO1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.07299
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 66.3